1-(4-butoxyphenyl)-N-(4-ethylbenzyl)-5-oxopyrrolidine-3-carboxamide

• Molecular Formula: C24H30N2O3
• Molecular Weight: 394.5 g/mol
• IUPAC Name: 1-(4-butoxyphenyl)-N-[(4-ethylphenyl)methyl]-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C24H30N2O3/c1-3-5-14-29-22-12-10-21(11-13-22)26-17-20(15-23(26)27)24(28)25-16-19-8-6-18(4-2)7-9-19/h6-13,20H,3-5,14-17H2,1-2H3,(H,25,28)
• InChI Key: CKRRVFPXWJNAKA-UHFFFAOYSA-N
• SMILES: CCCCOC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NCC3=CC=C(C=C3)CC

Description

1-(4-butoxyphenyl)-N-(4-ethylbenzyl)-5-oxopyrrolidine-3-carboxamide, also known as BPP-5, is a synthetic compound that has been the subject of extensive scientific research in recent years. This compound belongs to the class of pyrrolidine carboxamide derivatives and has shown promising results in the field of medicinal chemistry.

Scientific Research Applications

1-(4-butoxyphenyl)-N-(4-ethylbenzyl)-5-oxopyrrolidine-3-carboxamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has been shown to exhibit anti-cancer activity by inhibiting the proliferation of cancer cells and inducing apoptosis. In addition, 1-(4-butoxyphenyl)-N-(4-ethylbenzyl)-5-oxopyrrolidine-3-carboxamide has been reported to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Mechanism of Action

The mechanism of action of 1-(4-butoxyphenyl)-N-(4-ethylbenzyl)-5-oxopyrrolidine-3-carboxamide involves the inhibition of various signaling pathways such as the PI3K/Akt/mTOR and MAPK/ERK pathways, which are involved in cell survival and proliferation. 1-(4-butoxyphenyl)-N-(4-ethylbenzyl)-5-oxopyrrolidine-3-carboxamide also activates the AMPK pathway, which is involved in energy metabolism and autophagy.
Biochemical and Physiological Effects:
1-(4-butoxyphenyl)-N-(4-ethylbenzyl)-5-oxopyrrolidine-3-carboxamide has been shown to have several biochemical and physiological effects such as reducing oxidative stress, inflammation, and apoptosis. It also enhances autophagy and energy metabolism, which are important processes for maintaining cellular homeostasis.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(4-butoxyphenyl)-N-(4-ethylbenzyl)-5-oxopyrrolidine-3-carboxamide in lab experiments include its high potency and selectivity, which make it an ideal candidate for studying various signaling pathways and disease models. However, the limitations of using 1-(4-butoxyphenyl)-N-(4-ethylbenzyl)-5-oxopyrrolidine-3-carboxamide include its low solubility and stability, which can affect its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for the research on 1-(4-butoxyphenyl)-N-(4-ethylbenzyl)-5-oxopyrrolidine-3-carboxamide, which include the development of more potent and selective analogs, the investigation of its pharmacokinetics and pharmacodynamics, and the evaluation of its efficacy in animal models of various diseases. In addition, the use of 1-(4-butoxyphenyl)-N-(4-ethylbenzyl)-5-oxopyrrolidine-3-carboxamide in combination with other drugs or therapies could enhance its therapeutic potential and reduce its limitations.
Conclusion:
In conclusion, 1-(4-butoxyphenyl)-N-(4-ethylbenzyl)-5-oxopyrrolidine-3-carboxamide is a promising compound that has shown potential therapeutic applications in various diseases. Its mechanism of action involves the inhibition of various signaling pathways, and it has several biochemical and physiological effects. Although it has some limitations, its high potency and selectivity make it an ideal candidate for further research and development.

Synthesis Methods

The synthesis of 1-(4-butoxyphenyl)-N-(4-ethylbenzyl)-5-oxopyrrolidine-3-carboxamide involves several steps, which include the reaction of 4-butoxyaniline with 4-ethylbenzyl bromide in the presence of a base, followed by the reaction of the resulting product with 3-(dimethylamino)propionyl chloride and pyrrolidine-2,5-dione. The final product is obtained after purification and characterization using various analytical techniques such as NMR, IR, and MS.